cyclo(sulfoalanyl-prolyl-valyl-leucyl-tryptophyl)
cyclo(sulfoalanyl-prolyl-valyl-leucyl-tryptophyl)
Brand Name:
Vulcanchem
CAS No.:
139346-17-1
VCID:
VC0141424
InChI:
InChI=1S/C30H42N6O8S/c1-17(2)12-24(27(38)33-20(15-37)13-19-14-32-23-9-6-5-8-21(19)23)34-29(40)26(18(3)4)35-28(39)25-10-7-11-36(25)30(41)22(31)16-45(42,43)44/h5-10,14-15,17-18,20,22,24-26,32H,11-13,16,31H2,1-4H3,(H,33,38)(H,34,40)(H,35,39)(H,42,43,44)/t20-,22-,24+,25+,26-/m1/s1
SMILES:
CC(C)CC(C(=O)NC(CC1=CNC2=CC=CC=C21)C=O)NC(=O)C(C(C)C)NC(=O)C3C=CCN3C(=O)C(CS(=O)(=O)O)N
Molecular Formula:
C30H42N6O8S
Molecular Weight:
646.8 g/mol
cyclo(sulfoalanyl-prolyl-valyl-leucyl-tryptophyl)
CAS No.: 139346-17-1
Main Products
VCID: VC0141424
Molecular Formula: C30H42N6O8S
Molecular Weight: 646.8 g/mol
| CAS No. | 139346-17-1 |
|---|---|
| Product Name | cyclo(sulfoalanyl-prolyl-valyl-leucyl-tryptophyl) |
| Molecular Formula | C30H42N6O8S |
| Molecular Weight | 646.8 g/mol |
| IUPAC Name | (2S)-2-amino-3-[(2S)-2-[[(2R)-1-[[(2S)-1-[[(2R)-1-(1H-indol-3-yl)-3-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]carbamoyl]-2,5-dihydropyrrol-1-yl]-3-oxopropane-1-sulfonic acid |
| Standard InChI | InChI=1S/C30H42N6O8S/c1-17(2)12-24(27(38)33-20(15-37)13-19-14-32-23-9-6-5-8-21(19)23)34-29(40)26(18(3)4)35-28(39)25-10-7-11-36(25)30(41)22(31)16-45(42,43)44/h5-10,14-15,17-18,20,22,24-26,32H,11-13,16,31H2,1-4H3,(H,33,38)(H,34,40)(H,35,39)(H,42,43,44)/t20-,22-,24+,25+,26-/m1/s1 |
| Standard InChIKey | HYNSSBPBTFFZKW-OUPFVLIJSA-N |
| Isomeric SMILES | CC(C)C[C@@H](C(=O)N[C@H](CC1=CNC2=CC=CC=C21)C=O)NC(=O)[C@@H](C(C)C)NC(=O)[C@@H]3C=CCN3C(=O)[C@@H](CS(=O)(=O)O)N |
| SMILES | CC(C)CC(C(=O)NC(CC1=CNC2=CC=CC=C21)C=O)NC(=O)C(C(C)C)NC(=O)C3C=CCN3C(=O)C(CS(=O)(=O)O)N |
| Canonical SMILES | CC(C)CC(C(=O)NC(CC1=CNC2=CC=CC=C21)C=O)NC(=O)C(C(C)C)NC(=O)C3C=CCN3C(=O)C(CS(=O)(=O)O)N |
| Synonyms | BQ 153 BQ-153 c(D-Trp-D-Cys(SO3-Na+)-Pro-D-Val-Leu) cyclo(D-Sal-L-Pro-D-Val-L-Leu-D-Trp-) cyclo(Sal-Pro-Val-Leu-Trp-) cyclo(sulfoalanyl-prolyl-valyl-leucyl-tryptophyl) |
| PubChem Compound | 196897 |
| Last Modified | Nov 11 2021 |
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